Cas no 1261936-06-4 (4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid)

4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid structure
1261936-06-4 structure
Product Name:4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid
CAS No:1261936-06-4
MF:C13H8F3NO2
MW:267.203333854675
CID:2764588
PubChem ID:53229522
Update Time:2025-04-21

4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID30692679
    • 1261936-06-4
    • MFCD18323671
    • 4-(4-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
    • 4-[4-(Trifluoromethyl)phenyl]pyridine-3-carboxylic acid
    • Inchi: 1S/C13H8F3NO2/c14-13(15,16)9-3-1-8(2-4-9)10-5-6-17-7-11(10)12(18)19/h1-7H,(H,18,19)
    • InChI Key: APTBQPGYWYCBIL-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=CN=CC=1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 267.05071298Da
  • Monoisotopic Mass: 267.05071298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.2Ų
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